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Compound of Interest

2-(4-Methylpiperazin-1-
Compound Name:
yl)ethanethioamide

Cat. No.: B063938

For the Attention of Researchers, Scientists, and Drug Development Professionals

Chemical Structure and Identity

CAS Number: 164926-91-4 Chemical Name: 2-(4-Methylpiperazin-1-yl)ethanethioamide
Molecular Formula: C7H1sN3S SMILES: S=C(N)CN1CCN(C)CC1

Structural Diagram:
Caption: 2D structure of 2-(4-Methylpiperazin-1-yl)ethanethioamide.

Available Data

A comprehensive search of publicly available scientific literature and chemical databases has
revealed limited information regarding the compound with CAS number 164926-91-4. The
primary information available is its chemical structure and basic identifiers.

Data Presentation:

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b063938?utm_src=pdf-interest
https://www.benchchem.com/product/b063938?utm_src=pdf-body
https://www.benchchem.com/product/b063938?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063938?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source

CAS Number 164926-91-4 Public chemical databases

) 2-(4-Methylpiperazin-1- ) )
Chemical Name ) ) Public chemical databases
yl)ethanethioamide

Molecular Formula C7H15N3sS Calculated from structure

SMILES S=C(N)CN1CCN(C)CC1 Public chemical databases

Experimental Protocols and Biological Activity

At present, there are no detailed experimental protocols, quantitative data, or studies on the
biological activity or signaling pathways specifically associated with 2-(4-Methylpiperazin-1-
yl)ethanethioamide (CAS 164926-91-4) available in the public domain. Research into this
specific chemical entity, if any, has not been published in accessible scientific literature.

Signaling Pathways and Experimental Workflows

Due to the absence of published research on the biological effects of 2-(4-Methylpiperazin-1-
yl)ethanethioamide, there are no known signaling pathways, experimental workflows, or
logical relationships to be diagrammed.

Conclusion

This document provides the definitive chemical structure of CAS number 164926-91-4, 2-(4-
Methylpiperazin-1-yl)ethanethioamide. However, for professionals in research and drug
development, it is crucial to note the current lack of publicly available data concerning its
synthesis, experimental use, and biological function. Further research would be required to
elucidate these aspects.

 To cite this document: BenchChem. [Technical Dossier: 2-(4-Methylpiperazin-1-
yl)ethanethioamide (CAS 164926-91-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063938#cas-number-164926-91-4-chemical-
structure]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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